Cas no 2137516-02-8 (tert-butyl N-{5',6'-dihydro-4'H-spirocyclohexane-1,7'-furo2,3-cpyridine-5-yl}carbamate)

• Product Name: tert-butyl N-{5',6'-dihydro-4'H-spirocyclohexane-1,7'-furo2,3-cpyridine-5-yl}carbamate
• CAS No: 2137516-02-8
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• CID: 6329891
• PubChem ID: 165801098
• Update Time: 2025-10-31

tert-butyl N-{5',6'-dihydro-4'H-spirocyclohexane-1,7'-furo2,3-cpyridine-5-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5',6'-dihydro-4'H-spirocyclohexane-1,7'-furo2,3-cpyridine-5-yl}carbamate
• tert-butyl N-{5',6'-dihydro-4'H-spiro[cyclohexane-1,7'-furo[2,3-c]pyridine]-5-yl}carbamate
• EN300-1076969
• 2137516-02-8

• Inchi： 1S/C17H26N2O3/c1-16(2,3)22-15(20)19-13-5-4-8-17(11-13)14-12(6-9-18-17)7-10-21-14/h7,10,13,18H,4-6,8-9,11H2,1-3H3,(H,19,20)
• InChI Key： PQDXFTILJZNLPK-UHFFFAOYSA-N
• SMILES： O1C=CC2CCNC3(C1=2)CCCC(C3)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 306.19434270g/mol
• Monoisotopic Mass: 306.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.5Ų

Additional information on tert-butyl N-{5',6'-dihydro-4'H-spirocyclohexane-1,7'-furo2,3-cpyridine-5-yl}carbamate

Introduction to Tert-butyl N-{5',6'-dihydro-4'H-spirocyclohexane-1,7'-furo[2,3-c]pyridine-5-yl}carbamate (CAS No. 2137516-02-8)

Tert-butyl N-{5',6'-dihydro-4'H-spirocyclohexane-1,7'-furo[2,3-c]pyridine-5-yl}carbamate is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2137516-02-8, belongs to a class of molecules that exhibit promising biological activities. The intricate structure of this compound, featuring a spirocyclohexane core and a fused furo[2,3-c]pyridine moiety, makes it a subject of intense study for its potential therapeutic applications.

The pharmacological significance of Tert-butyl N-{5',6'-dihydro-4'H-spirocyclohexane-1,7'-furo[2,3-c]pyridine-5-yl}carbamate lies in its unique chemical framework, which allows for selective interactions with biological targets. Recent studies have highlighted its potential in modulating various enzymatic pathways, making it a candidate for the development of novel therapeutic agents. The presence of the tert-butyl group enhances the compound's metabolic stability, ensuring prolonged activity within biological systems.

In the realm of medicinal chemistry, the synthesis and optimization of heterocyclic compounds have been a cornerstone for drug discovery. The structural features of Tert-butyl N-{5',6'-dihydro-4'H-spirocyclohexane-1,7'-furo[2,3-c]pyridine-5-yl}carbamate make it an attractive scaffold for further derivatization and functionalization. Researchers have been exploring its derivatives to improve pharmacokinetic properties and enhance binding affinity to target proteins. This approach has led to the identification of several lead compounds with improved efficacy and reduced side effects.

The role of computational chemistry in understanding the molecular interactions of such complex compounds cannot be overstated. Advanced computational methods, including molecular dynamics simulations and quantum mechanical calculations, have been employed to elucidate the binding mechanisms of Tert-butyl N-{5',6'-dihydro-4'H-spirocyclohexane-1,7'-furo[2,3-c]pyridine-5-yl}carbamate with its biological targets. These studies have provided valuable insights into the compound's mode of action and have guided the design of more potent analogs.

One of the most intriguing aspects of this compound is its potential in treating neurological disorders. The fused heterocyclic system in Tert-butyl N-{5',6'-dihydro-4'H-spirocyclohexane-1,7'-furo[2,3-c]pyridine-5-yl}carbamate mimics natural bioactive molecules that interact with central nervous system receptors. Preliminary in vitro studies have demonstrated its ability to modulate neurotransmitter release and receptor activity, suggesting its potential as a therapeutic agent for conditions such as depression and anxiety.

The synthesis of Tert-butyl N-{5',6'-dihydro-4'H-spirocyclohexane-1,7'-furo[2,3-c]pyridine-5-yl}carbamate involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced catalytic systems has enabled researchers to achieve high yields and purity levels, making it feasible for large-scale production. Techniques such as asymmetric synthesis have been employed to introduce specific stereochemical configurations, which are crucial for biological activity.

The development of novel drug candidates often involves rigorous testing to evaluate their safety and efficacy. Tert-butyl N-{5',6'-dihydro-4'H-spirocyclohexane-1,7'-furo[2,3-c]pyridine-5-yl}carbamate has undergone extensive preclinical studies to assess its pharmacological profile. These studies have revealed promising results regarding its ability to inhibit target enzymes and modulate signaling pathways relevant to various diseases. The compound's favorable pharmacokinetic properties have also been noted, including good absorption and distribution throughout the body.

The integration of artificial intelligence (AI) in drug discovery has revolutionized the way new compounds are designed and evaluated. AI algorithms can predict the biological activity of molecules based on their structural features, significantly reducing the time and cost associated with traditional screening methods. Tert-butyl N-{5',6'-dihydro-4'H-spirocyclohexane-1,7'-furo[2,3-c]pyridine-5-yl}carbamate has been used as a training dataset for AI models to enhance their predictive accuracy in identifying potential drug candidates.

In conclusion, Tert-butyl N-{5',6'-dihydro-4'H-spirocyclohexane-1,7'-furo[2,3-c]pyridine-5-yl}carbamate (CAS No. 2137516-02) represents a significant advancement in pharmaceutical research. Its unique structure and promising biological activities make it a valuable candidate for further development into novel therapeutic agents. Ongoing research efforts are focused on optimizing its pharmacological properties and exploring new applications in medicine.